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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the growth

of nonlinear optical (NLO) materials using ammonium bromide (NH₄Br). The focus is on semi-

organic NLO crystals, which combine the high optical nonlinearity of organic materials with the

favorable thermal and mechanical properties of inorganic materials. Ammonium bromide has

been successfully utilized in the synthesis of promising NLO crystals, contributing to their

structural and optical properties.

Introduction to Ammonium Bromide in NLO Crystal
Growth
Ammonium bromide can be incorporated into the crystal lattice of organic materials, such as

amino acids, to create novel semi-organic NLO crystals. These materials are of significant

interest for applications in laser technology, including frequency conversion, optical switching,

and optical data storage[1]. The presence of ammonium bromide can influence the crystal

structure, leading to non-centrosymmetric arrangements that are essential for second-order

NLO effects like second harmonic generation (SHG).

This document focuses on two primary examples: L-threonine ammonium bromide (LTAB)

and glycine ammonium bromide (GAB), and also discusses the properties of pure

ammonium bromide crystals.
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Data Presentation: Properties of NLO Materials
Grown with Ammonium Bromide
The following tables summarize the key quantitative data for NLO materials grown using

ammonium bromide, facilitating a clear comparison of their properties.

Table 1: Crystal Structure and Growth Parameters

Material
Crystal
System

Space Group
Growth
Method

Growth Period

L-threonine

Ammonium

Bromide (LTAB)

Orthorhombic
P (non-

centrosymmetric)

Slow

Evaporation

Technique (SET)

Not Specified

Glycine

Ammonium

Bromide (GAB)

Not Specified Not Specified

Slow

Evaporation

Method

25 days[2]

Ammonium

Bromide (pure)
Not Specified Not Specified

Solution Growth

Method

(Methanol)

Not Specified

Table 2: Optical and Nonlinear Optical Properties
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Material
Lower Cut-off
Wavelength
(nm)

Optical Band
Gap (eV)

SHG Efficiency
(relative to
KDP)

Third-Order
NLO
Susceptibility
χ⁽³⁾ (esu)

L-threonine

Ammonium

Bromide (LTAB)

220[1]
5.75 (pure), 5.9

(doped)[3]

Comparable to

KDP[3]
Not Reported

Glycine

Ammonium

Bromide (GAB)

Not Reported Not Reported
1.80 times

KDP[2]
Not Reported

Ammonium

Bromide (pure)
~200[4] Not Reported

Not Applicable

(Third-Order)
2.8024 x 10⁻⁶[4]

Table 3: Thermal and Mechanical Properties

Material Thermal Stability (°C) Mechanical Property

L-threonine Ammonium

Bromide (LTAB)
Stable up to 220°C[1]

Possesses hardness required

for NLO applications[1]

Glycine Ammonium Bromide

(GAB)
Stable up to 281°C[2] Not Reported

Ammonium Bromide (pure) Not Reported Not Reported

Experimental Protocols
The following are detailed protocols for the growth of NLO crystals using ammonium bromide
based on the available literature.

Synthesis and Crystal Growth of L-threonine
Ammonium Bromide (LTAB)
This protocol is based on the slow evaporation technique.

Materials and Equipment:
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L-threonine

Ammonium Bromide (NH₄Br)

Deionized water

Beakers

Magnetic stirrer

Weighing balance

Filter paper (e.g., Whatman No. 1)

Constant temperature bath (optional, for controlled evaporation)

Petri dish or crystallizing dish with a perforated cover

Protocol:

Solution Preparation:

Prepare a saturated solution of LTAB in deionized water. The reported solubility is 44 g per

100 ml at 33°C[1].

To prepare the solution, dissolve a 1:1 molar ratio of L-threonine (molar mass: 119.12

g/mol ) and ammonium bromide (molar mass: 97.94 g/mol ) in a beaker containing

deionized water[1].

Stir the solution continuously using a magnetic stirrer for approximately 2-3 hours to

ensure homogeneity.

Filtration:

Filter the prepared solution using a high-quality filter paper to remove any suspended

impurities.

Crystal Growth:
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Pour the filtered solution into a clean petri dish or crystallizing dish.

Cover the dish with a perforated lid to allow for slow evaporation of the solvent at a

controlled rate.

Place the setup in a vibration-free environment at a constant temperature (e.g., room

temperature or a constant temperature bath set to 33°C)[1].

Harvesting:

Monitor the solution for the formation of seed crystals.

Once well-formed single crystals of desired size are observed, carefully harvest them from

the solution.

Gently dry the crystals using a soft, absorbent paper.

Synthesis and Crystal Growth of Glycine Ammonium
Bromide (GAB)
This protocol also utilizes the slow evaporation method.

Materials and Equipment:

Glycine

Ammonium Bromide (NH₄Br)

Deionized water

Beakers

Magnetic stirrer

Weighing balance

Filter paper

Crystallizing dish with a perforated cover
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Protocol:

Solution Preparation:

Synthesize GAB by dissolving stoichiometric amounts of high-purity glycine and

ammonium bromide in deionized water[2].

Continuously stir the solution for about 2 hours to ensure a uniform mixture.

Filtration:

Filter the solution to remove any insoluble impurities.

Crystal Growth:

Transfer the filtered solution to a crystallizing dish.

Cover the dish with a perforated lid to facilitate slow evaporation.

Maintain the setup at room temperature in a dust-free and mechanically stable

environment.

Harvesting:

Good quality single crystals are reported to be obtained within a span of 25 days[2].

Carefully collect the grown crystals from the mother liquor.

Visualizations
The following diagrams illustrate the experimental workflow for the crystal growth of semi-

organic NLO materials using ammonium bromide.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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